5-Nitrothiophene-2-carbonitrile

• IUPAC Name: 5-nitrothiophene-2-carbonitrile
• InChI: InChI=1S/C5H2N2O2S/c6-3-4-1-2-5(10-4)7(8)9/h1-2H
• InChI Key: FLYONFCGDKAMIH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)[N+](=O)[O-])C#N
• Molecular Formula: C5H2N2O2S
• DSSTOX Substance ID: DTXSID10333957
• Molecular Weight: 154.15 g/mol
• CAS No.: 16689-02-4

Description

5-Nitrothiophene-2-carbonitrile (5NTC) is a heterocyclic compound containing a nitro group and a thiophene ring. It is a highly versatile compound with a wide range of applications in scientific research, including in vitro and in vivo studies. 5NTC is a useful building block for the synthesis of various compounds and has potential applications in the development of new drugs and drugs with improved pharmacokinetics.

Scientific Research Applications

• Reactions with Arylacetonitriles : 5-Substituted 2-nitrothiophenes react with arylacetonitriles to form new compounds, highlighting their potential in organic synthesis and heterocyclic chemistry (Nazar Rad et al., 2011).

• Inhibition of Carbon Steel Corrosion : Derivatives of 5-Nitrothiophene, such as [2,2':5',2"-terthiophene]-5-carbonitrile, have been studied for their inhibitory effects on carbon steel corrosion in acidic solutions, indicating their application in materials science and corrosion prevention (M. Bedair et al., 2018).

• Synthesis of Heterocyclic Compounds : 5-Nitrothiophene derivatives have been utilized in the synthesis of various heterocyclic compounds, contributing to the field of medicinal chemistry and drug design (V. Colburn et al., 1979).

• Reaction Mechanism Studies : The substitution reaction mechanisms of 5-Nitrothiophenes have been theoretically examined, providing insights into their chemical behavior and potential applications in synthetic chemistry (Amal Smaoui et al., 2019).

• Photolytic Transformations : Studies have explored the photolytic transformations of 5-Nitrothiophene derivatives, indicating their potential application in photochemistry and material sciences (M. D’Auria et al., 2000).

• Synthesis of Antitumor Agents : Research has been conducted on the synthesis of 5-nitrothiophene derivatives as potential antitumor agents, showing their application in oncology and pharmaceutical research (M. Khalifa et al., 2020).

• Study of Radiation Damage : 5-Nitrothiophene derivatives have been studied for radiation damage, contributing to the understanding of their stability and potential use in radiation-sensitive applications (M. Geoffroy et al., 1985).

• Antibacterial and Antifungal Activities : Certain 5-Nitrothiophene derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, suggesting their potential use in developing new antimicrobial agents (W. M. Al-Adiwish et al., 2017).

Safety and Hazards

5-Nitrothiophene-2-carbonitrile is considered hazardous. It is toxic if inhaled or swallowed, and harmful in contact with skin. It causes skin and serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is often used as a building block in organic synthesis , implying that it may interact with a variety of biological targets depending on the specific context of its use.

Mode of Action

As a building block in organic synthesis, it likely interacts with its targets through covalent bonding, leading to changes in the targets’ structure and function .

Biochemical Pathways

Given its use in organic synthesis, it is plausible that it could influence a wide range of biochemical pathways depending on the specific compounds it is used to synthesize .

Pharmacokinetics

Its bioavailability would likely depend on factors such as the route of administration and the presence of any functional groups added during synthesis .

Result of Action

As a building block in organic synthesis, its effects would likely depend on the specific compounds it is used to synthesize and their respective modes of action .

Action Environment

Environmental factors such as pH, temperature, and the presence of other chemicals could potentially influence the action, efficacy, and stability of 5-Nitrothiophene-2-carbonitrile .